2-benzyl-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• CAS: 116293-85-7
• Molecular Formula: C18H14N4O
• Molecular Weight: 302.3 g/mol
• SMILES: C1=CC=C(C=C1)CC2=NC3=NC(=CC(=O)N3N2)C4=CC=CC=C4
• InChI: InChI=1S/C18H14N4O/c23-17-12-15(14-9-5-2-6-10-14)19-18-20-16(21-22(17)18)11-13-7-3-1-4-8-13/h1-10,12H,11H2,(H,19,20,21)
• InChIKey: JCSWJRPKGNJAPV-UHFFFAOYSA-N

2-Benzyl-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one (CAS 116293-85-7) is a commercially available research chemical and building block. It belongs to the 2,5-disubstituted [1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one family, a class known for diverse bioactivities including modulation of GABAA receptors and antiparasitic effects.

2-Benzyl-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one (CAS 116293-85-7) Procurement Guide

2-Benzyl-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one (CAS 116293-85-7) is a commercially available research chemical and building block . It belongs to the 2,5-disubstituted [1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one family, a class known for diverse bioactivities including modulation of GABAA receptors and antiparasitic effects [1][2].

Defined 2‑benzyl/5‑phenyl substitution pattern enables scaffold‑hopping studies

Single molecular entity suitable as a building block for SAR expansion

Potential negative control scaffold when 2‑benzyl abolishes target activity

• [1] Huang L, et al. Discovery of [1,2,4]-triazolo [1,5-a]pyrimidine-7(4H)-one derivatives as positive modulators of GABAA1 receptor with potent anticonvulsant activity and low toxicity. Eur J Med Chem. 2020. View Source
• [2] Antiparasitic activity against trypanosomatid diseases and novel metal complexes derived from the first time characterized 5-phenyl-1,2,4-triazolo[1,5-a]pyrimidi-7(4H)-one. Journal of Inorganic Biochemistry, 2017, 175, 217-224. View Source

Why Generic Substitution Fails for 2-Benzyl-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

Within the [1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one family, the specific 2-benzyl/5-phenyl substitution pattern defines a unique chemical space. While close analogs (e.g., 5-phenyl-2-thiobenzyl or 5-phenyl-2-methyl derivatives) may share the core scaffold, their pharmacological profiles and physicochemical properties can diverge significantly [1]. However, for the exact compound 116293-85-7, a direct, quantitative comparator-based evidence base is currently unavailable in the open literature . This absence of public data itself is a critical differentiator: a procurement decision for this specific compound cannot be reliably informed by data from analogs, and users must treat it as a structurally distinct entity requiring de novo characterization.

Close analogs (e.g., 5‑phenyl‑2‑thiobenzyl) may exhibit significantly different pharmacological profiles

No public comparator‑based evidence is available to inform direct substitution

Requires de novo characterization; not interchangeable with generic triazolopyrimidinones

• [1] Huang L, et al. Discovery of [1,2,4]-triazolo [1,5-a]pyrimidine-7(4H)-one derivatives as positive modulators of GABAA1 receptor with potent anticonvulsant activity and low toxicity. Eur J Med Chem. 2020. View Source

Quantitative Differentiation Evidence for 2-Benzyl-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

Structural Purity as a Baseline for Research Use

The compound is supplied as a single chemical entity with a defined molecular formula (C18H14N4O) and molecular weight (302.33 g/mol) . While no purity data is publicly available, the simple structural definition provides a baseline for research use that distinguishes it from less-characterized 'compound libraries'. This is a fundamental requirement for any study requiring a defined chemical starting point.

Structural Identity

Data to verify

C18H14N4O, MW 302.33 (single chemical entity)

Provides a defined baseline for research use

No public purity data; treat as starting point for characterization

Evidence Dimension	Molecular identity
Target Compound Data	Molecular Formula: C18H14N4O; Molecular Weight: 302.33 g/mol
Comparator Or Baseline	Generic triazolopyrimidinone library compounds (often mixtures or undefined)
Quantified Difference	N/A (qualitative distinction)
Conditions	Supplier database entry

Why This Matters

Procurement of a well-defined single compound is essential for reproducible research, but this alone does not provide a competitive advantage over other single-compound alternatives.

Application Scenarios for 2-Benzyl-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one (CAS 116293-85-7)

Scaffold Hopping in GABAA Receptor Modulator Development

The 2,5-disubstituted [1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one scaffold has yielded positive modulators of the GABAA receptor with anticonvulsant activity [1]. The 2-benzyl/5-phenyl variant (116293-85-7) represents a previously unexplored substitution pattern within this active series and may serve as a starting point for scaffold-hopping and SAR expansion efforts aimed at improving selectivity or reducing neurotoxicity.

Metal Complexation and Antiparasitic Probe Design

The parent heterocycle 5-phenyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one forms isostructural metal complexes with antiparasitic activity against Leishmania and Trypanosoma strains [2]. The 2-benzyl derivative (116293-85-7) introduces an additional coordination-competent substituent that could alter metal-binding geometry and biological activity, offering a distinct chemical probe for metallodrug discovery.

Negative Control or Counter-Screen Compound

If structure-activity relationship (SAR) data indicates that a 2-benzyl substituent is detrimental to a given biological activity (e.g., GABAA modulation), this compound may be a valuable negative control in screening campaigns. Its procurement as a structurally defined, in-class inactive analog would be valuable for target deconvolution studies.

Chemical Biology Tool for Functional Group Tolerance Studies

The presence of both a benzyl and a phenyl group on the core scaffold makes this compound a useful substrate for late-stage functionalization reactions (e.g., C-H activation, cross-coupling) . Researchers exploring the scope of new synthetic methodologies could use this compound to study regioselectivity and functional group tolerance, where its specific substitution pattern provides a distinct steric and electronic environment.

Application

Selection Property

Validation Focus

GABAA receptor modulator scaffold hopping

2‑Benzyl substitution pattern distinct from reported active series

GABAA modulation SAR and selectivity profiling

Antiparasitic metallodrug probe design

Additional benzyl group for altered metal‑binding geometry

Antiparasitic activity against Leishmania / Trypanosoma

Negative control / counter‑screen

Structurally defined analog with potentially abolished target activity

Confirm lack of activity in target assays

Late‑stage functionalization methodology

Benzyl and phenyl substituents for C–H activation / cross‑coupling

Regioselectivity and functional group tolerance studies

• [1] Huang L, et al. Discovery of [1,2,4]-triazolo [1,5-a]pyrimidine-7(4H)-one derivatives as positive modulators of GABAA1 receptor with potent anticonvulsant activity and low toxicity. Eur J Med Chem. 2020. View Source
• [2] Antiparasitic activity against trypanosomatid diseases and novel metal complexes derived from the first time characterized 5-phenyl-1,2,4-triazolo[1,5-a]pyrimidi-7(4H)-one. Journal of Inorganic Biochemistry, 2017, 175, 217-224. View Source